molecular formula C14H20N2O3 B7547550 1-(4-Acetyl-1,4-diazepan-1-yl)-3-(furan-2-yl)propan-1-one

1-(4-Acetyl-1,4-diazepan-1-yl)-3-(furan-2-yl)propan-1-one

Cat. No. B7547550
M. Wt: 264.32 g/mol
InChI Key: IRINYVPUMREYCC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-Acetyl-1,4-diazepan-1-yl)-3-(furan-2-yl)propan-1-one, also known as FDP, is a chemical compound that has been studied for its potential applications in scientific research. FDP is a member of the diazepane family of compounds, which are known for their ability to modulate the activity of certain neurotransmitters in the brain. In

Scientific Research Applications

1-(4-Acetyl-1,4-diazepan-1-yl)-3-(furan-2-yl)propan-1-one has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to modulate the activity of certain neurotransmitters, including GABA and glutamate, which are involved in a wide range of physiological processes. 1-(4-Acetyl-1,4-diazepan-1-yl)-3-(furan-2-yl)propan-1-one has also been studied for its potential applications in the treatment of neurological disorders, such as epilepsy and anxiety.

Mechanism of Action

The mechanism of action of 1-(4-Acetyl-1,4-diazepan-1-yl)-3-(furan-2-yl)propan-1-one involves its ability to bind to certain receptors in the brain, including GABA-A and NMDA receptors. By binding to these receptors, 1-(4-Acetyl-1,4-diazepan-1-yl)-3-(furan-2-yl)propan-1-one can modulate the activity of neurotransmitters, leading to changes in neuronal excitability and synaptic plasticity. These changes can have a wide range of effects on physiological processes, including cognition, memory, and mood.
Biochemical and Physiological Effects
1-(4-Acetyl-1,4-diazepan-1-yl)-3-(furan-2-yl)propan-1-one has been shown to have a number of biochemical and physiological effects in animal models. It has been shown to increase GABAergic transmission, leading to anxiolytic and anticonvulsant effects. 1-(4-Acetyl-1,4-diazepan-1-yl)-3-(furan-2-yl)propan-1-one has also been shown to modulate glutamatergic transmission, leading to improvements in cognitive function and memory. Additionally, 1-(4-Acetyl-1,4-diazepan-1-yl)-3-(furan-2-yl)propan-1-one has been shown to have anti-inflammatory effects, which may be relevant to its potential applications in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-Acetyl-1,4-diazepan-1-yl)-3-(furan-2-yl)propan-1-one in lab experiments is its well-documented synthesis method, which allows for the production of high-quality and consistent batches of the compound. Additionally, 1-(4-Acetyl-1,4-diazepan-1-yl)-3-(furan-2-yl)propan-1-one has been shown to have a wide range of effects on physiological processes, making it a versatile tool for studying the brain and nervous system. However, one limitation of using 1-(4-Acetyl-1,4-diazepan-1-yl)-3-(furan-2-yl)propan-1-one in lab experiments is its relatively high cost, which may limit its accessibility to some researchers.

Future Directions

There are a number of future directions for research on 1-(4-Acetyl-1,4-diazepan-1-yl)-3-(furan-2-yl)propan-1-one. One area of interest is the potential applications of 1-(4-Acetyl-1,4-diazepan-1-yl)-3-(furan-2-yl)propan-1-one in the treatment of neurological disorders, such as epilepsy and anxiety. Additionally, further research is needed to fully understand the mechanism of action of 1-(4-Acetyl-1,4-diazepan-1-yl)-3-(furan-2-yl)propan-1-one and its effects on neuronal excitability and synaptic plasticity. Finally, there is a need for more studies on the safety and toxicity of 1-(4-Acetyl-1,4-diazepan-1-yl)-3-(furan-2-yl)propan-1-one, particularly with regard to long-term use and potential side effects.
Conclusion
In conclusion, 1-(4-Acetyl-1,4-diazepan-1-yl)-3-(furan-2-yl)propan-1-one is a chemical compound that has been studied for its potential applications in scientific research. Its well-documented synthesis method, wide range of effects on physiological processes, and potential applications in the treatment of neurological disorders make it a promising tool for studying the brain and nervous system. However, further research is needed to fully understand its mechanism of action, safety, and potential applications.

Synthesis Methods

The synthesis of 1-(4-Acetyl-1,4-diazepan-1-yl)-3-(furan-2-yl)propan-1-one involves the reaction of furfural with ethylene diamine, followed by acetylation with acetic anhydride. The resulting compound is then treated with phosphorus oxychloride to form the final product, 1-(4-Acetyl-1,4-diazepan-1-yl)-3-(furan-2-yl)propan-1-one. This synthesis method has been well-documented in the scientific literature and has been used to produce 1-(4-Acetyl-1,4-diazepan-1-yl)-3-(furan-2-yl)propan-1-one for research purposes.

properties

IUPAC Name

1-(4-acetyl-1,4-diazepan-1-yl)-3-(furan-2-yl)propan-1-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H20N2O3/c1-12(17)15-7-3-8-16(10-9-15)14(18)6-5-13-4-2-11-19-13/h2,4,11H,3,5-10H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IRINYVPUMREYCC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)N1CCCN(CC1)C(=O)CCC2=CC=CO2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H20N2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

264.32 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(4-Acetyl-1,4-diazepan-1-yl)-3-(furan-2-yl)propan-1-one

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